Cas no 76944-22-4 (2-Pentanone,1,1,1,3,4,4,5,5,5-nonafluoro-)

• Product Name: 2-Pentanone,1,1,1,3,4,4,5,5,5-nonafluoro-
• CAS No: 76944-22-4
• MF: C₅HF₉O
• MW: 248.046473264694
• CID: 548654
• PubChem ID: 12578758
• Update Time: 2025-04-19

2-Pentanone,1,1,1,3,4,4,5,5,5-nonafluoro- Chemical and Physical Properties

Names and Identifiers

• 2-Pentanone,1,1,1,3,4,4,5,5,5-nonafluoro-
• 3H-PERFLUOROPENTAN-2-ONE
• 76944-22-4

• Inchi： 1S/C5HF9O/c6-1(2(15)4(9,10)11)3(7,8)5(12,13)14/h1H
• InChI Key： GJKSHIWRLBSEIL-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C(C(C(F)(F)F)=O)F)F

Computed Properties

• Exact Mass: 247.98833
• Monoisotopic Mass: 247.98836811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07